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Introduction
tert-Butyl(3-chloropropoxy)dimethylsilane, with the CAS number 89031-82-3, is a

bifunctional organosilane compound. It incorporates a robust tert-butyldimethylsilyl (TBDMS)

ether protecting group and a reactive chloropropyl group. This structure makes it a valuable

reagent in multi-step organic synthesis, particularly in the development of pharmaceutical

intermediates and other complex molecules. The TBDMS group provides steric hindrance and

stability under a variety of reaction conditions, protecting a hydroxyl functionality, while the

terminal alkyl chloride allows for nucleophilic substitution reactions to introduce the protected

propanol moiety as a linker or building block.

Chemical Structure and Properties
The chemical structure of tert-Butyl(3-chloropropoxy)dimethylsilane features a central

silicon atom bonded to two methyl groups, a tert-butyl group, and a 3-chloropropoxy group.

Molecular Formula: C₉H₂₁ClOSi
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Synonyms:

1-(tert-Butyldimethylsilyloxy)-3-chloropropane

3-(tert-Butyldimethylsiloxy)-1-chloropropane

The key structural features are the silyl ether, which is stable to many reagents but can be

cleaved under specific acidic or fluoride-ion conditions, and the primary alkyl chloride, which is

susceptible to SN2 reactions.

Physicochemical Data
Property Value Reference

CAS Number 89031-82-3 [1][2][3]

Molecular Weight 208.80 g/mol [1][4]

Boiling Point
198.3 ± 13.0 °C at 760 Torr

(calculated)
[1]

Density
0.905 ± 0.06 g/cm³ at 20 °C

(calculated)
[1]

Flash Point 62.8 ± 12.0 °C (calculated) [1]

Solubility
Very slightly soluble in water

(0.16 g/L at 25 °C, calculated)
[1]

Applications in Organic Synthesis
The primary application of tert-Butyl(3-chloropropoxy)dimethylsilane is as an alkylating

agent to introduce a protected three-carbon chain. The TBDMS protecting group is widely used

in pharmaceutical and fine chemical synthesis due to its stability and selective deprotection.

A common synthetic transformation involving this reagent is the alkylation of nucleophiles such

as amines, alcohols, or thiols. This reaction introduces a linker that, upon deprotection of the

silyl ether, reveals a primary alcohol functionality for further elaboration.

Logical Workflow for a Representative Reaction
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The following diagram illustrates a typical synthetic workflow where an amine is alkylated with

tert-Butyl(3-chloropropoxy)dimethylsilane, followed by deprotection of the silyl ether to yield

a hydroxypropyl-substituted amine.

Primary or Secondary Amine
(R-NHR')

N-alkylated Intermediate
(TBDMS-O-(CH2)3-NRR')

Alkylation

tert-Butyl(3-chloropropoxy)dimethylsilane Final Product
(HO-(CH2)3-NRR')

Silyl Ether Deprotection

Deprotection Agent
(e.g., TBAF, HF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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